1,2,4,5-Tetrachlorobenzene
Cat. No. B031791
:
95-94-3
M. Wt: 215.9 g/mol
InChI Key: JHBKHLUZVFWLAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[cH:3][c:4]([Cl:5])[c:6]([Cl:7])[cH:8][c:9]1[Cl:10].[Na+:12].[OH-:11]>>[Cl:1][c:2]1[cH:3][c:4]([OH:11])[c:6]([Cl:7])[cH:8][c:9]1[Cl:10]
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
Clc1cc(Cl)c(Cl)cc1Cl
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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[Na+]
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
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Smiles
|
[OH-]
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
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Smiles
|
Oc1cc(Cl)c(Cl)cc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
